Cas no 1191036-21-1 ((3-Chloropropoxy)Isopropyldimethylsilane)

• Product name: (3-Chloropropoxy)Isopropyldimethylsilane
• CAS No: 1191036-21-1
• MF: C₈H₁₉OSiCl
• MW: 194.77436
• CID: 1208468
• PubChem ID: 121237430

(3-Chloropropoxy)Isopropyldimethylsilane Chemical and Physical Properties

Names and Identifiers

• (3-Chloropropoxy)Isopropyldimethylsilane
• (3-Chloropropoxy)dimethyl(1-methylethyl)silane
• (3-chloropropoxy)(isopropyl)dimethylsilane
• DB-222893
• 1191036-21-1
• DTXSID301249250
• 3-chloropropoxy-dimethyl-propan-2-ylsilane
• Silane, (3-chloropropoxy)dimethyl(1-methylethyl)-
• 3-(Chloropropoxy)dimethylisopropylsilane

• Inchi： InChI=1S/C8H19ClOSi/c1-8(2)11(3,4)10-7-5-6-9/h8H,5-7H2,1-4H3
• InChI Key： QHUYKJXXJFRGFC-UHFFFAOYSA-N
• SMILES： CC(C)[Si](C)(C)OCCCCl

Computed Properties

• Exact Mass: 194.08947
• Monoisotopic Mass: 194.0893695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on (3-Chloropropoxy)Isopropyldimethylsilane

Comprehensive Guide to (3-Chloropropoxy)Isopropyldimethylsilane (CAS No. 1191036-21-1): Properties, Applications, and Industry Insights

(3-Chloropropoxy)Isopropyldimethylsilane (CAS 1191036-21-1) is a specialized organosilicon compound gaining traction in advanced material science due to its unique molecular structure. This silane derivative combines a chloropropoxy group with an isopropyldimethylsilyl moiety, making it valuable for surface modification, adhesion promotion, and polymer functionalization. Researchers increasingly focus on its role in hydrophobic coatings and crosslinking agents, aligning with trends toward sustainable and high-performance materials.

The compound's CAS registry number 1191036-21-1 ensures precise identification in chemical databases, while its systematic name reflects its dual-functional reactivity. Industry professionals frequently search for "1191036-21-1 solubility" or "isopropyldimethylsilane derivatives," highlighting demand for technical data. Its hydrolytic stability and ability to form Si-O bonds with substrates make it ideal for glass fiber treatments and nanocomposite enhancements, addressing needs in electric vehicle (EV) battery materials and flexible electronics.

Recent studies explore (3-Chloropropoxy)Isopropyldimethylsilane in biomedical applications, particularly for drug delivery systems where controlled release mechanisms are critical. The chloropropoxy segment enables further derivatization, answering frequent queries like "how to modify silanes for peptide conjugation." This adaptability positions it as a key player in green chemistry initiatives, reducing solvent use in coating formulations.

From a synthesis perspective, the compound's purification methods and storage conditions rank among top search terms. Manufacturers emphasize anhydrous handling to preserve its reactivity, with technical sheets often detailing "1191036-21-1 NMR spectra" for quality verification. Its compatibility with platinum catalysts in hydrosilylation reactions further expands utility in silicone elastomer production, a sector experiencing 12% annual growth.

Environmental considerations drive innovation around low-VOC silane technologies, where CAS 1191036-21-1 serves as a precursor for water-repellent architectural coatings. Patent analyses reveal rising interest in its use for photovoltaic module encapsulation, addressing solar industry demands for UV-stable adhesives. These applications respond to trending searches such as "silanes for renewable energy materials" and "high-temperature resistant sealants."

Quality control protocols for (3-Chloropropoxy)Isopropyldimethylsilane typically involve GC-MS analysis and hydrolyzable chloride content testing, reflecting industry standards. The compound's flash point and viscosity data are frequently requested parameters, particularly for formulators developing flame-retardant silicones. Its molecular weight (220.8 g/mol) and boiling point characteristics make it suitable for vapor-phase deposition processes in microelectronics fabrication.

Emerging research explores nanoparticle surface functionalization using this silane, with publications citing enhanced dispersion in epoxy nanocomposites. Such developments align with searches for "silane coupling agents for graphene" and "thermal interface materials." The isopropyl-dimethylsilyl group's steric effects contribute to controlled reaction kinetics, a feature exploited in click chemistry applications.

In regulatory contexts, proper handling guidelines for 1191036-21-1 emphasize inert atmosphere storage to prevent moisture degradation. Safety Data Sheets (SDS) detail personal protective equipment (PPE) requirements, addressing common queries about "silane compound workplace safety." The substance's EC number and REACH compliance status are critical for international trade documentation.

The future outlook for (3-Chloropropoxy)Isopropyldimethylsilane includes potential in self-healing materials and 3D printing resins, with patent filings showing 18% annual growth in related technologies. Its balanced lipophilicity/hydrophilicity profile makes it a candidate for hybrid material design, particularly in wearable sensor development. These innovations respond to market demands captured in search trends like "smart material precursors 2024" and "flexible hybrid electronics chemicals."